N-(3,4-difluorophenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(3,4-difluorophenyl)-4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C22H21F2N3O3/c1-2-30-17-8-5-15(6-9-17)20-11-12-22(29)27(26-20)13-3-4-21(28)25-16-7-10-18(23)19(24)14-16/h5-12,14H,2-4,13H2,1H3,(H,25,28)
• InChI Key: INCQIWXBSPBHRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C22H21F2N3O3
• Molecular Weight: 413.4 g/mol

Description

N-(3,4-difluorophenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide, also known as DFP-10825, is a novel compound with potential applications in scientific research. It is a small molecule that has been synthesized in recent years and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial and Antifungal Activities

  Heterocyclic compounds synthesized through various chemical reactions have been evaluated for their antimicrobial activity against several bacteria and fungi. This includes compounds with structures similar to the queried chemical, emphasizing the potential of such molecules in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

• Herbicidal Activities

  Novel compounds, including pyridazine derivatives, have shown significant bleaching and herbicidal activities, indicating their potential in agricultural applications. The study details the synthesis process and the evaluation of these compounds' effectiveness against specific plants (Xu et al., 2008).

• Anticancer and Antileishmanial Activities

  Research into the synthesis and characterization of amide-based carboxylic acids has uncovered compounds with promising in vitro biological activities. These include significant antimicrobial, anticancer, antileishmanial activities, and interactions with DNA, demonstrating the diverse therapeutic potential of such compounds (Sirajuddin et al., 2015).

• Antiviral Activities

  Certain heterocyclic systems derived from the interaction with furanone have shown potential antiviral activity against H5N1 virus, highlighting the relevance of exploring such compounds for developing antiviral drugs (Flefel et al., 2014).

• Anticonvulsant Activity

  Hybrid compounds derived from certain butanamides and incorporating features from known antiepileptic drugs have displayed broad-spectrum anticonvulsant activity. This research suggests the potential for developing new therapeutic agents for epilepsy (Kamiński et al., 2015).